Cas no 27439-08-3 ((2R,4S)-(-)-4-hydroxyflavan)

• Product Name: (2R,4S)-(-)-4-hydroxyflavan
• CAS No: 27439-08-3
• MF: C₁₅H₁₄O₂
• MW: 226.270464420319
• CID: 2040298
• PubChem ID: 6923721
• Update Time: 2025-04-21

(2R,4S)-(-)-4-hydroxyflavan Chemical and Physical Properties

Names and Identifiers

• (2R,4S)-(-)-4-hydroxyflavan
• 2,4-trans-Flavan-4-ol
• Flavan-4beta-ol
• Flavanol
• 27439-08-3
• 2H-1-Benzopyran-4-ol, 3,4-dihydro-2-phenyl-, (2R,4S)-
• (2R,4S)-3,4-Dihydro-2-phenyl-2H-1-benzopyran-4-ol
• T9QS9RJJ8U
• 4-Flavanol, (2R,4S)-(+)-
• 2H-1-Benzopyran-4-ol, 3,4-dihydro-2-phenyl-, (2R-trans)-

• Inchi： 1S/C15H14O2/c16-13-10-15(11-6-2-1-3-7-11)17-14-9-5-4-8-12(13)14/h1-9,13,15-16H,10H2/t13-,15+/m0/s1
• InChI Key： YTMFRMLVZQOBDR-DZGCQCFKSA-N
• SMILES： O1C2C=CC=CC=2[C@H](C[C@@H]1C1C=CC=CC=1)O

Computed Properties

• Exact Mass: 226.099379685Da
• Monoisotopic Mass: 226.099379685Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavan-4-ols
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavans Flavan-4-ols